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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide on the physical and chemical properties

of Dibritannilactone B, alongside an exploration of its inferred biological activities and

generalized experimental considerations.

Dibritannilactone B is a sesquiterpenoid lactone isolated from the plant Inula britannica.[1][2]

As a member of the sesquiterpene lactone class, it belongs to a family of natural products

recognized for a wide array of biological activities.[1][2] Currently, information available in the

public domain regarding Dibritannilactone B is limited, primarily originating from chemical

supplier data rather than extensive peer-reviewed literature. This guide consolidates the

existing data to provide a foundational understanding of this compound.

Core Physical and Chemical Properties
The known physical and chemical properties of Dibritannilactone B are summarized in the

table below. It is important to note that some inconsistencies in the reported data, such as the

CAS number, have been observed across different suppliers. Researchers are advised to

confirm the identity of any obtained samples through independent analysis.[1]
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Property Value Source(s)

Molecular Formula C₃₄H₄₆O₉ [1][2][3]

Molecular Weight 598.72 g/mol [1][2]

CAS Number 1829580-18-8 [1][2]

Physical State Powder [1]

Purity
>98% (as determined by

HPLC)
[1]

Solubility

   DMSO > 50 mg/mL [4]

   Ethanol ~10 mg/mL [4]

   Methanol ~5 mg/mL [4]

   Propylene Glycol ~20 mg/mL [4]

   Water
< 0.01 mg/mL (Practically

Insoluble)
[4]

Source Organism Inula britannica (aerial parts) [2][3]

Inferred Biological Activity and Signaling Pathways
While specific, peer-reviewed studies on the biological activity of Dibritannilactone B are not

readily available, its classification as a sesquiterpenoid lactone suggests potential anti-

inflammatory and anti-cancer properties.[1] It is hypothesized that Dibritannilactone B may

modulate cellular signaling pathways associated with inflammation and apoptosis, potentially

through interactions with signaling molecules and transcription factors that regulate gene

expression related to the cell cycle and survival.[1][2]

Due to the absence of detailed experimental data, a hypothetical signaling pathway for the

inferred anti-cancer activity of Dibritannilactone B, focusing on the induction of apoptosis, is

presented below. This diagram represents a generalized model and requires experimental

validation.
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Hypothetical induction of the intrinsic apoptotic pathway by Dibritannilactone B.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or specific biological evaluation of

Dibritannilactone B are not available in the published literature.[1][2] However, a generalized

workflow for the isolation of sesquiterpenoid lactones from plant sources and a protocol for

handling poorly soluble compounds are provided below as a reference for researchers.

General Workflow for Isolation of Sesquiterpenoid
Lactones
The isolation of sesquiterpenoid lactones from plant material typically involves a series of

extraction and chromatographic steps. The following diagram illustrates a generalized workflow.
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A generalized workflow for the isolation of sesquiterpenoid lactones from plant material.

Protocol for Handling Poorly Soluble Compounds in
Biological Assays
Given the poor aqueous solubility of Dibritannilactone B, careful preparation of stock solutions

and dilutions is crucial for obtaining reliable experimental results.[4]

Stock Solution Preparation:

Prepare a high-concentration stock solution of Dibritannilactone B in 100% DMSO (e.g.,

10-50 mM).[4]

Gentle warming (up to 37-40°C) can be used to aid dissolution, but prolonged heating

should be avoided to prevent degradation.[4] Ensure the solution returns to room
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temperature before use.[4]

Working Solution Preparation:

For cell-based assays, it is critical to minimize the final concentration of DMSO to avoid

solvent-induced toxicity (typically <0.5%).

Perform serial dilutions of the stock solution in the appropriate cell culture medium or

assay buffer.

Vortex thoroughly after each dilution step.

Visually inspect the final working solutions for any signs of precipitation. If precipitation

occurs, consider using a lower concentration or employing solubilizing agents.

Use of Solubilizing Agents (Optional):

If solubility in the final assay medium remains an issue, co-solvents or other solubilizing

agents can be explored.

Potential agents include Pluronic F-68 (a non-ionic surfactant) or β-cyclodextrins, which

can encapsulate hydrophobic molecules and increase their aqueous solubility.

It is essential to run appropriate vehicle controls to ensure that the solubilizing agent itself

does not interfere with the assay.

Future Research Directions
Dibritannilactone B represents a structurally identified natural product with potential

therapeutic relevance. However, a significant knowledge gap exists in the scientific literature

regarding its specific biological activities and mechanisms of action.[2] Future research should

prioritize:

Detailed Isolation and Structural Elucidation: Comprehensive reporting of the isolation

protocol and full spectroscopic characterization (NMR, IR, MS) of Dibritannilactone B.[1]

Biological Screening: Systematic evaluation of the bioactivities of Dibritannilactone B in a

range of in vitro and in vivo models to validate its inferred anti-inflammatory and anti-cancer
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potential.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by Dibritannilactone B to understand its mode of action.

Total Synthesis: Development of a synthetic route to Dibritannilactone B to enable the

production of larger quantities for extensive biological evaluation and the generation of

structural analogs for structure-activity relationship studies.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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